Cas no 15067-64-8 (1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl-)
15067-64-8 structure
Product Name:1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl-
CAS No:15067-64-8
MF:C11H11N3S2
MW:249.355139017105
CID:163569
PubChem ID:27017
Update Time:2025-04-19
1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl-
- 2,4-bis(methylsulfanyl)-6-phenyl-1,3,5-triazine
- 2,4-BIS(METHYLTHIO)-6-PHENYL-S-TRIAZINE
- 1,3,5-Triazine, 2,4-bis(methylthio)-6-phenyl-
- DTXSID20274822
- 15067-64-8
- IBMIUOUFFPDHPE-UHFFFAOYSA-N
- 2,4-Bis(methylsulfanyl)-6-phenyl-1,3,5-triazine #
-
- Inchi: 1S/C11H11N3S2/c1-15-10-12-9(13-11(14-10)16-2)8-6-4-3-5-7-8/h3-7H,1-2H3
- InChI Key: IBMIUOUFFPDHPE-UHFFFAOYSA-N
- SMILES: S(C)C1N=C(N=C(C2C=CC=CC=2)N=1)SC
Computed Properties
- Exact Mass: 249.03963
- Monoisotopic Mass: 249.039439
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 89.3
Experimental Properties
- Density: 1.31
- Boiling Point: 471.7°Cat760mmHg
- Flash Point: 239.1°C
- Refractive Index: 1.663
- PSA: 38.67
1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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